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Executive Summary
Hemoglobin Fukuyama (β77(EF1)His→Tyr) is a rare hemoglobin variant characterized by the

substitution of a histidine residue with a tyrosine residue at the 77th position of the β-globin

chain.[1][2] While direct experimental data on the Bohr effect of this specific variant are not

extensively available in peer-reviewed literature, this guide provides a comprehensive overview

of the anticipated functional consequences based on the known principles of hemoglobin

physiology and the crucial role of histidine residues in the Bohr effect. This document also

outlines detailed experimental protocols for the functional characterization of hemoglobin

variants like Fukuyama, providing a framework for future research. The Bohr effect, a

fundamental property of hemoglobin, describes the inverse relationship between oxygen affinity

and both acidity (pH) and carbon dioxide concentration.[3][4] Understanding alterations in this

effect is critical for predicting the pathophysiological implications of hemoglobin variants and for

the development of novel therapeutic strategies.

The Bohr Effect: A Fundamental Allosteric
Mechanism
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The Bohr effect is a critical physiological phenomenon that facilitates the efficient transport of

oxygen from the lungs to the tissues and the transport of carbon dioxide from the tissues to the

lungs.[3][5] In the acidic and CO2-rich environment of metabolically active tissues,

hemoglobin's affinity for oxygen decreases, promoting oxygen release. Conversely, in the

lungs, where the pH is higher and CO2 levels are lower, hemoglobin's affinity for oxygen

increases, facilitating oxygen uptake.[6]

This allosteric regulation is primarily mediated by the protonation state of specific amino acid

residues in the hemoglobin tetramer, most notably histidine residues.[7][8] The protonation of

these residues, particularly histidine-146 on the β-chain, leads to the formation of salt bridges

that stabilize the low-oxygen-affinity "tense" (T) state of hemoglobin.[9][10] In the oxygenated

"relaxed" (R) state, these salt bridges are broken, and protons are released.

Hemoglobin Fukuyama: The β77(EF1)His→Tyr
Mutation
Hemoglobin Fukuyama is defined by the substitution of the histidine at position 77 of the β-

globin chain with a tyrosine residue (β77(EF1)His→Tyr).[1][2] This mutation is located in the EF

helical corner of the β-globin chain. While not one of the primary residues directly involved in

the salt bridges that dominate the alkaline Bohr effect, the substitution of a polar, ionizable

histidine with a bulkier, polar, but less readily ionizable tyrosine at this position could potentially

induce conformational changes that indirectly affect the overall stability of the T and R states

and the pKa values of other critical residues.

Anticipated Impact on the Bohr Effect
Given the replacement of a histidine residue, it is plausible that Hemoglobin Fukuyama may

exhibit an altered Bohr effect. The loss of a protonatable group at the β77 position could lead to

a reduction in the overall buffering capacity of the hemoglobin molecule and a less pronounced

pH-dependent shift in oxygen affinity. This would theoretically result in a diminished Bohr effect,

meaning that the decrease in oxygen affinity in response to a drop in pH would be less

significant compared to normal Hemoglobin A. This could potentially impair oxygen delivery to

tissues under conditions of high metabolic demand. However, without direct experimental

evidence, this remains a well-founded hypothesis.
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Quantitative Data Presentation
As direct experimental data for Hemoglobin Fukuyama is not available, the following table

presents hypothetical P50 values to illustrate a normal versus a potentially reduced Bohr effect.

The P50 is the partial pressure of oxygen at which hemoglobin is 50% saturated, and a higher

P50 indicates lower oxygen affinity.[11]

pH
Normal Hemoglobin A (P50
in mmHg)

Hypothetical Hemoglobin
Fukuyama (P50 in mmHg) -
Reduced Bohr Effect

7.6 22.0 23.0

7.4 26.5 26.8

7.2 31.0 29.5

Bohr Effect (Δlog(P50)/ΔpH) -0.48 -0.35

Experimental Protocols
The following provides a detailed methodology for the determination of the Bohr effect in a

hemoglobin variant such as Hemoglobin Fukuyama.

Preparation of Hemolysate
Blood Collection: Collect whole blood samples in EDTA-containing tubes.

Red Blood Cell Isolation: Centrifuge the whole blood at 1,000 x g for 10 minutes at 4°C.

Aspirate the plasma and buffy coat. Wash the remaining red blood cells three times with cold

0.9% NaCl solution.

Lysis: Lyse the washed red blood cells by adding two volumes of cold deionized water and

one volume of toluene. Vortex vigorously for 2 minutes.

Membrane Removal: Centrifuge the mixture at 15,000 x g for 30 minutes at 4°C to pellet the

red blood cell membranes and toluene.
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Hemolysate Collection: Carefully collect the clear hemoglobin solution (hemolysate) from

between the upper toluene layer and the lower membrane pellet.

Purification (Optional): For higher purity, the hemolysate can be subjected to dialysis against

a phosphate buffer to remove organic phosphates like 2,3-BPG.

Determination of Oxygen Equilibrium Curves
Instrumentation: Utilize an automated spectrophotometric instrument such as a Hemox-

Analyzer or a custom-built tonometer coupled with a spectrophotometer.

Sample Preparation: Dilute the purified hemolysate to a concentration of approximately 50

µM in a series of buffers with varying pH (e.g., 0.1 M HEPES or phosphate buffers at pH 7.0,

7.2, 7.4, 7.6, and 7.8).

Deoxygenation: Equilibrate the hemoglobin solution with a certified gas mixture of nitrogen

and a small percentage of carbon monoxide to create a stable deoxygenated baseline, or

with pure nitrogen gas.

Oxygenation: Introduce a certified gas mixture containing a known partial pressure of oxygen

into the tonometer. The spectrophotometer will continuously record the absorbance changes

at specific wavelengths (e.g., 560 nm and 576 nm) as the hemoglobin becomes oxygenated.

Data Acquisition: Record the spectral data as a function of the partial pressure of oxygen in

the gas phase.

P50 and Hill Coefficient Calculation: The oxygen saturation of hemoglobin is calculated from

the absorbance data. The P50 value and the Hill coefficient (n), which indicates the degree

of cooperativity, are determined by fitting the oxygen saturation data to the Hill equation.

Bohr Effect Calculation: The Bohr effect is quantified by plotting the log(P50) values against

the corresponding pH values. The slope of this line (Δlog(P50)/ΔpH) represents the

magnitude of the Bohr effect.

Mandatory Visualizations
Signaling Pathway of the Bohr Effect
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Caption: The signaling pathway of the Bohr effect in tissues and lungs.

Experimental Workflow for Bohr Effect Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1168132?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Whole Blood Sample

Isolate Red Blood Cells
(Centrifugation)

Lyse RBCs & Purify Hemoglobin
(Hemolysate Preparation)

Prepare Hemoglobin Samples
in Buffers of Varying pH

Measure Oxygen Equilibrium Curves
(Spectrophotometry/Tonometer)

Calculate P50 and Hill Coefficient
(Data Analysis)

Plot log(P50) vs. pH

Determine Bohr Effect
(Slope of the Plot)

End: Quantified Bohr Effect

Click to download full resolution via product page

Caption: Experimental workflow for determining the Bohr effect of a hemoglobin variant.
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Conclusion
While the precise impact of the β77(EF1)His→Tyr mutation on the Bohr effect of Hemoglobin
Fukuyama requires direct experimental investigation, this guide provides a robust theoretical

framework for understanding its potential consequences. Based on the fundamental role of

histidine residues in proton binding and the stabilization of the T-state, a diminished Bohr effect

is a plausible outcome. The provided experimental protocols offer a clear path for the functional

characterization of this and other hemoglobin variants. Such studies are essential for a

complete understanding of their clinical significance and for the development of targeted

therapeutic interventions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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